Cas no 219763-81-2 (4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile)

219763-81-2 structure
Product Name:4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
CAS No:219763-81-2
Molecular Formula:C14H12N2O4
Molecular Weight:272.25608
CID:843178
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile Properties
Names and Identifiers
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- 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
- 4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]benzonitrile
- Benzonitrile, 4-[[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino]-
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- InChIKey: LTZACGNRKOUJKO-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H12N2O4/c1-14(2)19-12(17)11(13(18)20-14)8-16-10-5-3-9(7-15)4-6-10/h3-6,8,16H,1-2H3
- SMILES: CC1(C)OC(=O)C(=CNC2=CC=C(C=C2)C#N)C(=O)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Heavy Atom Count: 20
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00BLY8-100mg |
Benzonitrile, 4-[[(2,2-diMethyl-4,6-dioxo-1,3-dioxan-5-ylidene)Methyl]aMino]- |
219763-81-2 | 95% | 100mg |
$170.00 | ||
A2B Chem LLC | AF40864-1mg |
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile |
219763-81-2 | 95 | 1mg |
$73.00 | 2024-04-20 | |
Aaron | AR00BM6K-100mg |
Benzonitrile, 4-[[(2,2-diMethyl-4,6-dioxo-1,3-dioxan-5-ylidene)Methyl]aMino]- |
219763-81-2 | 95% | 100mg |
$178.00 | ||
abcr | AB592514-100mg |
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile; . |
219763-81-2 | 100mg |
€324.60 | |||
Alichem | A019093080-1g |
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile |
219763-81-2 | 95% | 1g |
$540.00 | 2023-09-02 | |
Chemenu | CM152853-1g |
4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile |
219763-81-2 | 95% | 1g |
$580 | 2021-08-05 | |
Crysdot LLC | CD12095363-1g |
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile |
219763-81-2 | 95+% | 1g |
$614 | 2024-07-24 | |
eNovation Chemicals LLC | Y1260148-100mg |
Benzonitrile, 4-[[(2,2-diMethyl-4,6-dioxo-1,3-dioxan-5-ylidene)Methyl]aMino]- |
219763-81-2 | 95% | 100mg |
$210 | 2024-06-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1201373-1g |
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile |
219763-81-2 | 95+% | 1g |
¥5733 | 2023-04-14 |
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile Related Literature
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Lan Jia,Jun Pan,Jingxin Zhu Anal. Methods, 2013,5, 5431-5436
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Yan Zeng,Lei Qi,Sifan Li,Yurong Hou,Wei Xu,Hong Wang,Xiujuan Zhao,Changhao Sun Mol. BioSyst., 2014,10, 2643-2653
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Chun Kiang Chua,Martin Pumera Chem. Commun., 2016,52, 72-75
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D. D. C. Bradley,J. R. Cash,J. C. deMello Phys. Chem. Chem. Phys., 2009,11, 1636-1646
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Zhu Li,Yunlong Song,Yuhui Yang,Liu Yang,Xiaohong Huang,Jiahuai Han,Shoufa Han Chem. Sci., 2012,3, 2941-2948
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Yuliya P. Ustimenko,Alexsandr V. Mikheilis,Ludmila A. Glinskaya New J. Chem., 2021,45, 2276-2284
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Peter S. Toth,Robert A. W. Dryfe Analyst, 2015,140, 1947-1954
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Jie Yin,Gang Liu,Jie Ma,SiTing Xia,SaiMing Gong,Qi Han,TieJun Li Food Funct., 2022,13, 4977-4992
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Prasoon Raj Singh,Braj Gopal,Madan Kumar,Avijit Goswami Org. Biomol. Chem., 2022,20, 4933-4941
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A. Achari,M. Eswaramoorthy J. Mater. Chem. A, 2016,4, 7560-7564
219763-81-2 (4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:219763-81-2)4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile

Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price($):192/309/588